Cas no 5935-29-5 (3-(2-propyn-1-yloxy)-1-propanol)

3-(2-propyn-1-yloxy)-1-propanol structure
5935-29-5 structure
Product Name:3-(2-propyn-1-yloxy)-1-propanol
CAS No:5935-29-5
MF:C6H10O2
MW:114.142402172089
CID:1614339
PubChem ID:11083864
Update Time:2025-04-21

3-(2-propyn-1-yloxy)-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-propyn-1-yloxy)-1-propanol
    • 3-(prop-2-ynyloxy)propan-1-ol
    • 3-(2-Propynyl)-2-benzoxazolinone
    • 3-(3-Propargyl)-2-benzoxazolinon
    • N-Propargyl-2-benzoxazolinon
    • 3-(2-propynyl-oxy)-1-propanol
    • 2-BENZOXAZOLINONE, 3-(2-PROPYNYL)-
    • 3-(2-propynyloxy)propanol
    • CTK0H7445
    • 3-hydroxypropyl propargyl ether
    • AC1Q6HKP
    • BRN 1212483
    • 3-prop-2-ynyl-3H-benzooxazol-2-one
    • N-Propargylbenzoxazolinon
    • 3-(2-Propynyl)benzoxazol-2(3H)-one
    • 3-prop-2-ynylbenzooxazol-2-one
    • 3-(2-propynyl)-2,3-dihydro-1,3-benzoxazol-2-one
    • AKOS008950831
    • 3-prop-2-ynyloxy-propan-1-ol
    • AC1L1HR5
    • 3-(prop-2-ynyloxy)propan-1-ol; 3-(2-Propynyl)-2-benzoxazolinone; 3-(3-Propargyl)-2-benzoxazolinon; N-Propargyl-2-benzoxazolinon; 3-(2-propynyl-oxy)-1-propanol; 2-BENZOXAZOLINONE, 3-(2-PROPYNYL)-; 3-(2-propynyloxy)propanol; CTK0H7445; 3-hydroxypropyl propargyl ether; AC1Q6HKP; BRN 1212483; 3-prop-2-ynyl-3H-benzooxazol-2-one; N-Propargylbenzoxazolinon; 3-(2-Propynyl)benzoxazol-2(3H)-one; 3-prop-2-ynylbenzooxazol-2-one; 3-(2-propynyl)-2,3-
    • BS-42657
    • EN300-686899
    • 3-(PROP-2-YN-1-YLOXY)PROPAN-1-OL
    • AT27920
    • DB-104931
    • CS-0226971
    • SCHEMBL1142610
    • 5935-29-5
    • 3-prop-2-ynoxypropan-1-ol
    • 3-(2-propynyloxy)propan-1-ol
    • DTXSID301304224
    • Inchi: 1S/C6H10O2/c1-2-5-8-6-3-4-7/h1,7H,3-6H2
    • InChI Key: VSVSRNTZDSTNLP-UHFFFAOYSA-N
    • SMILES: O(CC#C)CCCO

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 79.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.991
  • Boiling Point: 197.26°C at 760 mmHg
  • Flash Point: 81.243°C
  • Refractive Index: 1.45
  • PSA: 29.46

3-(2-propyn-1-yloxy)-1-propanol Pricemore >>

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